Cas no 37672-43-8 (1-hexylazepan-2-one)

• Product Name: 1-hexylazepan-2-one
• CAS No: 37672-43-8
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 1485160
• PubChem ID: 181537
• Update Time: 2025-04-21

1-hexylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-hexylazepan-2-one
• JDQRYRLJZGMNIB-UHFFFAOYSA-N
• N-HEXYL-EPSILON-CAPROLACTAM
• SCHEMBL664937
• 1-n-Hexylazacycloheptan-2-one
• 2H-Azepin-2-one, 1-hexylhexahydro-
• 1-hexyl-2-azacycloheptanone
• DTXSID90958708
• Q63409022
• 37672-43-8
• AKOS004908730

• MDL： MFCD02113006
• Inchi： 1S/C12H23NO/c1-2-3-4-7-10-13-11-8-5-6-9-12(13)14/h2-11H2,1H3
• InChI Key： JDQRYRLJZGMNIB-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1CCCCCC

Computed Properties

• Exact Mass: 197.17809
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams